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Compound of Interest

Compound Name: BI-1230

Cat. No.: B1666951

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and mechanism of action of BI-1230, a potent and selective inhibitor of the Hepatitis C Virus
(HCV) NS3/4A protease. This document includes detailed experimental protocols for key
assays and summarizes quantitative data in structured tables for ease of reference.

Chemical Structure and Properties

BI-1230 is a synthetic small molecule designed as a highly specific inhibitor of the HCV NS3/4A
serine protease, an enzyme essential for viral replication.

Chemical Identity:

Property Value

CAS Number 849022-32-8
Molecular Formula Ca2H52N609S
Molecular Weight 816.96 g/mol
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(Note: The provided SMILES string is a representation and should be verified with a chemical
drawing software for accurate 2D depiction.)

Physicochemical Properties:

Property Value

Physical State Solid powder

Solubility Soluble in DMSO

Storage Store at -20°C for long-term stability

Mechanism of Action

BI-1230 functions as a competitive, reversible inhibitor of the HCV NS3/4A protease. The NS3
protease, in complex with its cofactor NS4A, is responsible for cleaving the HCV polyprotein at
four specific sites, a critical step in the maturation of functional viral proteins. By binding to the
active site of the NS3 protease, BI-1230 prevents this cleavage, thereby halting the viral
replication cycle.

Below is a diagram illustrating the HCV polyprotein processing and the inhibitory action of BI-
1230.
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(Seed Huh7-based replicon cells in 96-well plates)

(Treat cells with serial dilutions of B|-123(D
Gncubate for 48-72 hours)
(Lyse cells to release cellular contents)

Gdd luciferase substrate and measure Iuminescence)

'

(Calculate EC50 value from dose-response curva
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(Acclimate male Sprague-Dawley rats)

'

deinister BI-1230 via IV and PO routes)

(Collect blood samples at specified time points)
(Process blood to obtain plasmeD

Guantify BI-1230 concentration in plasma using LC-MS/MS)

'

(Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, etc.D

Click to download full resolution via product page

 To cite this document: BenchChem. [BI-1230: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666951#bi-1230-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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